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Compound of Interest

Compound Name: 2-Hexanone
CAS No.: 30637-87-7
Cat. No.: B7766540

Get Quote

\ J

CAS Number: 591-78-6

Synonyms

2-Hexanone is also known by a variety of other names, including:

Methyl n-butyl ketone (MBK)[1][2]

o Butyl methyl ketone[3]

¢ Hexan-2-one[1]

¢ Methyl butyl ketone[1]

e 2-Oxohexane[1]

o Propylacetone[1][2]

« MNBK[1]

+ Ketone, butyl methyl[1]
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Introduction

2-Hexanone, a clear, colorless liquid with a sharp, acetone-like odor, has historically been
used as an industrial solvent.[1][2] It is effective in dissolving a range of substances including
cellulose nitrate, vinyl polymers and copolymers, and various natural and synthetic resins.[4]
However, due to its significant neurotoxic effects, its production and use in the United States
have been largely discontinued.[1][2][4] This compound is also formed as a waste product in
industrial processes such as wood pulping and coal gasification.[2] This guide provides an in-
depth overview of the chemical and physical properties of 2-hexanone, its metabolic pathway,
and experimental protocols for studying its neurotoxicity.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-hexanone.

Property Value

Molecular Formula C6H120[3]
Molecular Weight 100.16 g/mol [3]
Melting Point -57 °C[2]

Boiling Point 127 °C[2]

Density 0.812 g/mL at 25 °CJ[2]
Vapor Pressure 10 mmHg at 39 °C[2]
Flash Point 23 °C (closed cup)[5]
Solubility in Water Soluble

Refractive Index n20/D 1.401
Autoignition Temperature 423 °C

Flammability Limits 1.2-8% in air[2]

Metabolic Pathway and Mechanism of Neurotoxicity
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The neurotoxicity of 2-hexanone is not caused by the compound itself, but rather by its
metabolite, 2,5-hexanedione.[5] The metabolic conversion of 2-hexanone primarily occurs in
the liver and involves oxidation and reduction reactions. The key steps in this pathway are the
hydroxylation of 2-hexanone to 5-hydroxy-2-hexanone, which is then oxidized to the ultimate
neurotoxic agent, 2,5-hexanedione.[3] This y-diketone is responsible for the characteristic
"dying-back" neuropathy, or central-peripheral distal axonopathy, observed with 2-hexanone
exposure.[6] The proposed mechanism involves the covalent binding of 2,5-hexanedione to the
g-amino group of lysine residues in axonal proteins, leading to the formation of pyrrole adducts
and subsequent protein cross-linking.[3] This disrupts axonal transport and leads to
neurofilament-filled axonal swellings.[5]

Caption: Metabolic activation of 2-hexanone to its neurotoxic metabolite, 2,5-hexanedione.

Experimental Protocols for Neurotoxicity
Assessment

The neurotoxic effects of 2-hexanone have been extensively studied in animal models,
particularly in rats. These studies are crucial for understanding the progression of the
neuropathy and for establishing safe exposure limits.

Chronic Oral Administration in Rats

A representative experimental design to assess the neurotoxicity of 2-hexanone via chronic
oral administration is as follows:

o Test Animals: Male Sprague-Dawley rats.

o Administration: 2-Hexanone (96.1% purity) is administered in the drinking water at
concentrations of 0%, 0.25%, 0.5%, and 1.0% for a duration of 13 months.[7] This
corresponds to calculated daily doses of approximately 0, 143, 266, and 560 mg/kg/day.[7]

e Observations:
o Clinical Signs: Animals are observed daily for any overt signs of toxicity.

o Body Weight: Body weight is measured weekly to monitor general health and
development.
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o Neurological Examination: A weekly neurological examination is performed to assess for
signs of neuropathy, such as hindlimb weakness or ataxia.[7]

o Endpoint Analysis:

o Electrophysiology: Nerve conduction velocity studies can be performed to detect functional
deficits in peripheral nerves.

o Histopathology: At the end of the study, nerve tissue is collected and examined for
pathological changes, such as axonal swelling and demyelination.

Subcutaneous Administration for Neurotoxicity
Screening

For a more direct assessment of neurotoxicity, subcutaneous administration can be employed:

Test Animals: Male rats (e.g., Wistar strain).

Administration: 2-Hexanone is administered subcutaneously at a daily dose of 400 mg/kg,
five days a week, for a period of up to 21 weeks.

Observations:

o Clinical Signs: Animals are monitored for signs such as gait disturbances, hypersalivation,
and crossing of the hind limbs.

o Body Weight: Regular monitoring of body weight is conducted.

Endpoint Analysis:

o Electrophysiology: Motor and sensory nerve conduction velocities, as well as motor
latencies of tail nerves, are measured at regular intervals (e.g., every few weeks) to track
the onset and progression of neuropathy.

The following diagram illustrates a general workflow for an in vivo neurotoxicity study of 2-
hexanone.
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Experimental Workflow for 2-Hexanone Neurotoxicity Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

